Cas no 2034381-35-4 (3-1-(2-hydroxyquinoline-4-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one)

• Product Name: 3-1-(2-hydroxyquinoline-4-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• CAS No: 2034381-35-4
• MF: C₂₀H₁₇N₅O₃S
• MW: 407.445682287216
• CID: 6440251
• PubChem ID: 119104652
• Update Time: 2025-07-01

3-1-(2-hydroxyquinoline-4-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-hydroxyquinoline-4-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• 3-[1-(2-hydroxyquinoline-4-carbonyl)piperidin-4-yl]-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one
• 3-[1-(2-oxo-1H-quinoline-4-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one
• 3-(1-(2-hydroxyquinoline-4-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
• 2034381-35-4
• AKOS026698124
• F6559-0971

• Inchi： 1S/C20H17N5O3S/c26-17-11-14(13-3-1-2-4-15(13)21-17)19(27)24-8-5-12(6-9-24)25-20(28)18-16(22-23-25)7-10-29-18/h1-4,7,10-12H,5-6,8-9H2,(H,21,26)
• InChI Key： LEKMHCGZHOKWHT-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C1CCN(C(C3=CC(NC4C=CC=CC3=4)=O)=O)CC1)N=N2)=O

Computed Properties

• Exact Mass: 407.10521059g/mol
• Monoisotopic Mass: 407.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Additional information on 3-1-(2-hydroxyquinoline-4-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one

3-1-(2-Hydroxyquinoline-4-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d]1,2,3triazin-4-one

The compound 3-1-(2-hydroxyquinoline-4-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d]1,2,3triazin-4-one (CAS No. 2034381-35-4) is a highly complex and structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its intricate architecture, which combines elements of quinoline derivatives with piperidine and triazine moieties. The integration of these functional groups creates a molecule with potential applications in drug discovery and advanced materials.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have explored its ability to interact with key proteins involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The hydroxyquinoline moiety within the structure has been shown to exhibit antioxidant properties, which could be beneficial in mitigating oxidative stress-associated conditions.

In terms of synthesis, the compound is typically prepared through a multi-step process involving condensation reactions and cyclization. The incorporation of the thieno[3,2-d]triazine ring system is achieved via a carefully controlled reaction sequence that ensures the formation of the desired heterocyclic framework. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for further research.

One of the most exciting developments involving this compound is its potential application in optoelectronic materials. The combination of the quinoline derivative with the triazine moiety imparts unique electronic properties to the molecule. Recent research has demonstrated its ability to act as a charge transport layer in organic light-emitting diodes (OLEDs), significantly enhancing device efficiency and stability.

Furthermore, the compound's structural versatility has led to investigations into its role as a building block for supramolecular assemblies. By exploiting intermolecular interactions such as hydrogen bonding and π–π stacking, scientists have successfully synthesized self-assembled structures with potential applications in nanotechnology and drug delivery systems.

In conclusion, 3-1-(2-hydroxyquinoline-4-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d]1,2,3triazin-4-one represents a promising candidate for diverse applications across multiple disciplines. Its unique chemical structure and versatile functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both medicinal chemistry and materials science.